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Compound of Interest

Compound Name: GSK3368715

Cat. No.: B15584202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical guidance on the safe handling, use, and disposal of

GSK3368715, a potent and reversible inhibitor of type I protein arginine methyltransferases

(PRMTs).[1][2][3] Adherence to these protocols is essential to ensure personnel safety and

maintain research integrity.

Immediate Safety and Handling Protocols
All personnel must receive training on the potential hazards and safe handling procedures for

GSK3368715 before beginning any work.[1] All manipulations of the solid compound and its

solutions must be conducted in a designated area, such as a certified chemical fume hood, to

prevent the inhalation of dust or aerosols.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against accidental exposure. The

following table summarizes the required PPE for handling GSK3368715.[1]
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Protection Type Required PPE Specific Guidelines

Hand Protection Nitrile Gloves

Double-gloving is mandatory.

Gloves should be changed

immediately if they become

contaminated, punctured, or

torn.[1]

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times when

in the vicinity of the compound.

[1]

Face Protection Face Shield

Required when there is a risk

of splashes or sprays,

particularly during the

preparation and transfer of

solutions.[1]

Body Protection Laboratory Coat

A dedicated, buttoned lab coat

must be worn. For procedures

with a higher risk of

contamination, a disposable

gown should be considered.[1]

Respiratory Protection N95 Particulate Mask or higher

Required when handling the

solid compound outside of a

certified chemical fume hood

or if there is a possibility of

aerosol generation.[1]

Operational Plan for Handling
Preparation: Before handling, ensure all necessary PPE is correctly donned. Prepare the

designated handling area (e.g., chemical fume hood) by ensuring it is clean and uncluttered.

Weighing and Reconstitution: When weighing the solid form of GSK3368715, use respiratory

protection to avoid inhaling particulates.[1] For reconstitution, typically in a solvent like

DMSO, perform the procedure within a chemical fume hood to manage potential splashes or

aerosols.[1][3]
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Use in Experiments: During experimental procedures, maintain the use of all required PPE.

Handle all solutions and contaminated labware with care to prevent spills and exposure.

Post-Handling: After handling, remove and dispose of PPE in the designated hazardous

waste container.[4] Thoroughly wash hands and any potentially exposed skin.

Disposal Plan
Proper disposal of GSK3368715 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.[4]

Solid Waste: Unused or expired solid GSK3368715 should be disposed of in its original or a

clearly labeled, sealed container marked as hazardous waste.[4] The full chemical name,

N1-[[3-[4,4-bis(ethoxymethyl)cyclohexyl]-1H-pyrazol-4-yl]methyl]-N1,N2-dimethyl-1,2-

ethanediamine, monohydrochloride, should be included on the label.[2][4]

Liquid Waste: Solutions containing GSK3368715 must be collected in a dedicated, sealed,

and chemically compatible waste container.[4] This container must be clearly labeled as

"Hazardous Waste" and specify the chemical name and the solvent used.[4] Never pour

solutions containing GSK3368715 down the drain.[4]

Contaminated Labware: Disposable items such as pipette tips, gloves, and vials that have

come into contact with GSK3368715 should be collected in a designated hazardous waste

bag or container.[4] For highly contaminated items, use an inert absorbent material to

contain the substance before disposal as hazardous waste.[4]

Empty Containers: Thoroughly rinse empty containers that held GSK3368715. The first rinse

should be collected as hazardous waste.[4]

Waste Pickup: Contact your institution's Environmental Health and Safety (EHS) office to

arrange for the pickup and disposal of all hazardous waste by a licensed contractor.[4]

Experimental Workflow for Handling and Disposal
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Caption: Workflow for the safe handling and disposal of GSK3368715.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. caymanchem.com [caymanchem.com]

3. selleckchem.com [selleckchem.com]

4. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
GSK3368715]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584202#personal-protective-equipment-for-
handling-gsk3368715]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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